Cas no 1206986-75-5 (1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1206986-75-5
• MF: C₁₉H₁₈Cl₂N₂S
• MW: 377.330621242523
• CID: 5450706
• PubChem ID: 49671483
• Update Time: 2025-06-09

1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-2-[(1-methylethyl)thio]-1-(phenylmethyl)-1H-imidazole
• 1-benzyl-5-(3,4-dichlorophenyl)-2-(isopropylthio)-1H-imidazole
• 1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole
• 1206986-75-5
• AKOS024476984
• 1-benzyl-5-(3,4-dichlorophenyl)-2-propan-2-ylsulfanylimidazole
• F2964-1153

• Inchi： 1S/C19H18Cl2N2S/c1-13(2)24-19-22-11-18(15-8-9-16(20)17(21)10-15)23(19)12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3
• InChI Key： AQHSTPNBKCBLLN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C(N1CC1C=CC=CC=1)SC(C)C)Cl

Computed Properties

• Exact Mass: 376.057
• Monoisotopic Mass: 376.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 6.2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.4±60.0 °C(Predicted)
• pka: 3.37±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

Comprehensive Overview of 1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS No. 1206986-75-5)

The compound 1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS No. 1206986-75-5) is a structurally unique imidazole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a benzyl group, a 3,4-dichlorophenyl moiety, and a propan-2-ylsulfanyl side chain, making it a versatile candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine and AI-driven drug design. The imidazole core of this compound is a privileged scaffold in medicinal chemistry, often associated with bioactivity against various disease targets. Users frequently search for terms like "imidazole-based drug candidates" or "dichlorophenyl derivatives in drug discovery," reflecting the growing interest in structurally complex molecules like CAS No. 1206986-75-5.

The 3,4-dichlorophenyl moiety in this compound is noteworthy due to its electron-withdrawing properties, which can enhance binding affinity to biological targets. This feature is often explored in CNS drug development and anti-inflammatory agents, topics frequently queried in scientific databases. Meanwhile, the propan-2-ylsulfanyl group introduces lipophilicity, a critical factor in ADME optimization—a hot topic in pharmacokinetics research.

From a synthetic chemistry perspective, the preparation of 1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole involves multi-step organic transformations, including N-alkylation and thioether formation. These methods align with the pharmaceutical industry's focus on green chemistry and atom-economical synthesis, as evidenced by rising searches for "sustainable heterocycle synthesis" and "catalytic imidazole functionalization."

Analytical characterization of this compound typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography—techniques central to modern structural elucidation. The compound's cLogP and PSA (polar surface area) values are frequently calculated to predict its drug-likeness, a key consideration in virtual screening pipelines that dominate contemporary drug discovery discussions.

While not yet clinically approved, derivatives of this imidazole class show promise in preclinical studies for modulating enzyme activity and cellular signaling pathways. The scientific community actively investigates such compounds for their potential in neurodegenerative disease research and metabolic disorder interventions, areas with high search volumes in academic and biotech circles.

In conclusion, 1-benzyl-5-(3,4-dichlorophenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole represents a compelling case study in rational drug design. Its structural features address multiple medicinal chemistry challenges while aligning with industry priorities like target selectivity and metabolic stability. As computational tools like molecular docking and QSAR modeling advance, compounds with such intricate architectures will likely remain at the forefront of innovative therapeutic development.